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Compound of Interest |

Compound Name: 11alpha-Acetoxyprogesterone
CAS No.: 2268-98-6
Cat. No.: B1580999

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 11alpha-Acetoxyprogesterone. The protocols
outlined below are designed to ensure personnel safety, maintain experimental integrity, and
comply with regulatory standards. The causality behind each procedural choice is explained to
foster a deep understanding of the necessary safety measures.

Hazard Classification and Risk Assessment

1lalpha-Acetoxyprogesterone is a synthetic progestin, a derivative of the natural hormone
progesterone. The National Institute for Occupational Safety and Health (NIOSH) classifies
progesterone as a hazardous drug due to its potential for developmental and reproductive
toxicity.[1] As a derivative, 11alpha-Acetoxyprogesterone should be handled with the same
precautions. The primary routes of occupational exposure are inhalation of the powdered form,
dermal contact, and accidental ingestion. Chronic exposure to potent hormonal compounds
can lead to adverse health effects. Therefore, a comprehensive personal protective equipment
(PPE) strategy is not merely a recommendation but a critical component of laboratory safety.
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Engineering and Administrative Controls: The First
Line of Defense

Before detailing PPE, it is crucial to emphasize that PPE is the last line of defense. Engineering

and administrative controls are paramount in minimizing exposure.

o Engineering Controls: Whenever possible, 11alpha-Acetoxyprogesterone powder should
be handled in a ventilated enclosure, such as a chemical fume hood or a powder
containment hood.[2] This minimizes the risk of inhaling airborne particles.

o Administrative Controls: Access to areas where 1lalpha-Acetoxyprogesterone is handled
should be restricted. All personnel must receive training on the hazards of this compound
and the proper use of PPE. A written Chemical Hygiene Plan, as required by OSHA's
Laboratory Standard (29 CFR 1910.1450), must be in place and readily accessible.[3][4][5]

Personal Protective Equipment (PPE): A Detailed
Protocol

The following PPE is mandatory when handling 11alpha-Acetoxyprogesterone in powder or
solution form. These recommendations are based on the guidelines for handling hazardous
drugs, such as those outlined in USP Chapter <800>.
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PPE Component

Specification

Rationale

Gloves

Double-gloving with
chemotherapy-rated nitrile
gloves (meeting ASTM D6978

standard)

Progesterone and its
derivatives can be absorbed
through the skin.
Chemotherapy-rated gloves
are tested for resistance to
permeation by hazardous
drugs.[3][6][7][8] Double-
gloving provides an additional
layer of protection against
tears and contamination during

doffing.

Gown

Disposable, polyethylene-
coated gown with long sleeves

and closed cuffs

A disposable, fluid-resistant
gown protects the wearer's
clothing and skin from
contamination. The back-
closure design offers better
protection than a standard lab
coat.[1]

Eye Protection

Goggles or a face shield

Protects the eyes and face
from splashes of solutions or
accidental aerosolization of the
powder. Standard safety
glasses with side shields are

insufficient.[1]

Respiratory Protection

NIOSH-approved N95

respirator or higher

Prevents the inhalation of
airborne powder particles. A
surgical mask is not a
substitute for a respirator. Fit-
testing of the respirator is
required to ensure a proper

seal.[1]

Shoe Covers

Two pairs of disposable shoe

covers

Prevents the tracking of
contaminants out of the

designated handling area. The
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outer pair is removed upon
exiting the immediate work

area.[1]

Step-by-Step Donning and Doffing Procedures

Proper donning and doffing of PPE are critical to prevent cross-contamination.
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Remove Outer Pair of Gloves

'

Perform Hand Hygiene Remove Gown
' ;
Don Inner Pair of Gloves Perform Hand Hygiene
' ;
Don Gown Remove Goggles or Face Shield
' ;
Don Outer Pair of Gloves over Cuff Remove N95 Respirator
' ;
Don Shoe Covers Remove Shoe Covers
' ;
Don N95 Respirator Remove Inner Pair of Gloves
' ;
Don Goggles or Face Shield Perform Thorough Hand Hygiene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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